Cas no 112930-90-2 (2-bromo-5-(dimethoxymethyl)thiophene)

2-bromo-5-(dimethoxymethyl)thiophene structure
112930-90-2 structure
Product Name:2-bromo-5-(dimethoxymethyl)thiophene
CAS No:112930-90-2
MF:C7H9BrO2S
MW:237.114160299301
CID:1200935
PubChem ID:18355480
Update Time:2025-04-20

2-bromo-5-(dimethoxymethyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-(dimethoxymethyl)thiophene
    • thiophene, 2-bromo-5-(dimethoxymethyl)-
    • LogP
    • DTXSID90593052
    • 112930-90-2
    • SCHEMBL6789364
    • Inchi: 1S/C7H9BrO2S/c1-9-7(10-2)5-3-4-6(8)11-5/h3-4,7H,1-2H3
    • InChI Key: ZTGJLQZRBVUNPS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(OC)OC)S1

Computed Properties

  • Exact Mass: 235.95067
  • Monoisotopic Mass: 235.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.7Ų

Experimental Properties

  • PSA: 18.46

2-bromo-5-(dimethoxymethyl)thiophene Related Literature

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